(1-(Thiazol-2-yl)azetidin-3-yl)methanol
Overview
Description
Scientific Research Applications
Drug Synthesis and Pharmaceutical Applications
The compound “(1-(Thiazol-2-yl)azetidin-3-yl)methanol” has potential applications in drug synthesis due to the presence of the thiazole moiety, which is known for its prevalence in various pharmaceuticals . Thiazole derivatives have been utilized in the development of drugs with antimicrobial, antiretroviral, antifungal, anticancer, and anti-inflammatory properties . This compound could serve as a precursor or an intermediate in the synthesis of such drugs.
Catalyst Development
In the field of catalyst development, thiazole-based compounds are recognized for their ability to facilitate various chemical reactions . The unique structure of “(1-(Thiazol-2-yl)azetidin-3-yl)methanol” may contribute to the development of new catalysts that can improve the efficiency and selectivity of chemical processes.
Biomedical Research
Biomedical research often explores novel compounds for their therapeutic potential. The thiazole ring in “(1-(Thiazol-2-yl)azetidin-3-yl)methanol” is a common feature in many biologically active molecules, suggesting that this compound could be valuable in the study of neuroprotective , anticancer , and antimicrobial activities .
Industrial Applications
Thiazole derivatives are used in various industrial applications, including as sensitizers in photographic materials and as components in rubber vulcanization . The compound could be investigated for similar industrial uses, potentially leading to the development of new materials or processes.
Academic Research Studies
Academic research often focuses on understanding the fundamental properties and potential applications of compounds. “(1-(Thiazol-2-yl)azetidin-3-yl)methanol” could be the subject of studies aiming to explore its reactivity, stability, and interactions with biological systems, providing insights into its practical applications .
Chemical Property Analysis
Understanding the chemical properties of a compound is crucial for its application in any field. Research into the chemical properties of “(1-(Thiazol-2-yl)azetidin-3-yl)methanol”, such as its solubility, reactivity, and stability under various conditions, would be essential for its effective use in both scientific and industrial contexts .
Mechanism of Action
Target of Action
Thiazole derivatives, which include this compound, have been found to exhibit a broad range of biological activities . They have been associated with antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities .
Mode of Action
Thiazole derivatives are known to interact with their targets in a variety of ways, leading to changes in cellular processes . For instance, some thiazole derivatives have been found to inhibit the growth of bacteria by disrupting their cell wall synthesis .
Biochemical Pathways
For instance, some thiazole derivatives have been found to inhibit the synthesis of key proteins in bacteria, leading to their death .
Result of Action
Thiazole derivatives have been associated with a variety of effects, including antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-alzheimer, antihypertensive, antioxidant, and hepatoprotective activities .
properties
IUPAC Name |
[1-(1,3-thiazol-2-yl)azetidin-3-yl]methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2OS/c10-5-6-3-9(4-6)7-8-1-2-11-7/h1-2,6,10H,3-5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RJGFDVGVGRKPLC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C2=NC=CS2)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1-(Thiazol-2-yl)azetidin-3-yl)methanol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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